Cas no 1823233-86-8 (3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid
• CAS No: 1823233-86-8
• MF: C₁₇H₁₈N₂O₅
• MW: 330.335224628448
• CID: 6089191
• PubChem ID: 129949383
• Update Time: 2025-06-13

3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-12613007
• 3-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid
• 1823233-86-8
• 3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C17H18N2O5/c20-16(21)15-10-14(18-24-15)13-6-8-19(9-7-13)17(22)23-11-12-4-2-1-3-5-12/h1-5,10,13H,6-9,11H2,(H,20,21)
• InChI Key： ILEITNDHABCJTO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C2C=C(C(=O)O)ON=2)CC1)=O

Computed Properties

• Exact Mass: 330.12157168g/mol
• Monoisotopic Mass: 330.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.9Ų

Additional information on 3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid

3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid (CAS No. 1823233-86-8): A Comprehensive Overview

3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid (CAS No. 1823233-86-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The molecular formula of 3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid is C₁₉H₁₉N₃O₄, with a molecular weight of approximately 357.37 g/mol. The compound features a piperidine ring substituted with a benzyloxycarbonyl group and an oxazole ring linked to a carboxylic acid moiety. These structural elements contribute to its unique chemical properties and potential biological activities.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental protocols. Its stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in laboratory settings.

Synthesis Methods

The synthesis of 3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid involves several well-defined steps. One common approach is the reaction of 4-piperidone with benzyloxycarbonyl chloride to form the protected piperidine intermediate. This intermediate is then coupled with an appropriate oxazole derivative through a condensation reaction to yield the final product. The synthesis process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, the use of catalysts such as palladium complexes has been shown to enhance the yield and reduce by-product formation. These improvements have significant implications for the scalability and cost-effectiveness of the synthesis process.

Biological Activities

3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid has been investigated for its potential therapeutic applications due to its unique chemical structure and biological properties. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets in drug discovery.

In vitro studies have shown that this compound exhibits potent activity against specific GPCRs, including the dopamine D₂ receptor and the serotonin 5-HT_2A receptor. These findings suggest that it may have potential applications in the treatment of neurological disorders such as schizophrenia and depression.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid in these conditions. Preliminary results have been promising, with the compound demonstrating favorable pharmacokinetic properties and minimal side effects.

Mechanism of Action

The mechanism by which 3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid exerts its biological effects is not yet fully understood. However, recent studies have provided valuable insights into its mode of action. It appears that the compound interacts with specific GPCRs through allosteric modulation, altering their conformational state and affecting downstream signaling pathways.

This allosteric modulation can lead to either activation or inhibition of receptor function, depending on the specific receptor subtype and cellular context. For example, activation of the dopamine D₂ receptor can enhance dopaminergic signaling, which may be beneficial in treating conditions characterized by dopaminergic dysfunction.

Potential Therapeutic Applications

The potential therapeutic applications of 3-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1,2-oxazole-5-carboxylic acid are diverse and promising. In addition to its potential use in treating neurological disorders such as schizophrenia and depression, it may also have applications in other areas such as pain management and cancer therapy.

Preliminary studies have shown that this compound can modulate pain pathways by interacting with specific receptors involved in nociception. This suggests that it may be useful in developing new analgesic agents with fewer side effects compared to existing treatments.

In cancer research, 3-{1-[(Benzyloxy)carbonyl]piperidin-4-yL}-1,-OxazolE--Carboxylic Acid has been investigated for its ability to inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. While more research is needed to fully understand its potential in this area, initial findings are encouraging.

Safety Profile AND Regulatory Considerations

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